Cas no 802918-42-9 (1-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)ethanone)

• Product Name: 1-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)ethanone
• CAS No: 802918-42-9
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 2120262
• PubChem ID: 59700317
• Update Time: 2025-04-21

1-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)ethanone
• DB-290820
• SCHEMBL4802653
• 802918-42-9

• Inchi： 1S/C12H14O2/c1-8(13)9-4-2-6-11-10(9)5-3-7-12(11)14/h2,4,6,12,14H,3,5,7H2,1H3
• InChI Key： JIBOXEBZLBEUKJ-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=C(C(C)=O)C=2CCC1

Computed Properties

• Exact Mass: 190.099379685Da
• Monoisotopic Mass: 190.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų